Cas no 105972-11-0 (Carbamic acid, butyl-, 4-methylphenyl ester)

• Product name: Carbamic acid, butyl-, 4-methylphenyl ester
• CAS No: 105972-11-0
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 1167285
• PubChem ID: 14205208

Carbamic acid, butyl-, 4-methylphenyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, butyl-, 4-methylphenyl ester
• (4-methylphenyl) N-butylcarbamate
• 105972-11-0
• 4-Methylphenyl butylcarbamate
• DTXSID40557407
• SCHEMBL25278122

• Inchi： InChI=1S/C12H17NO2/c1-3-4-9-13-12(14)15-11-7-5-10(2)6-8-11/h5-8H,3-4,9H2,1-2H3,(H,13,14)
• InChI Key： JKLACDDXRIXCFH-UHFFFAOYSA-N
• SMILES： CCCCNC(=O)OC1=CC=C(C=C1)C

Computed Properties

• Exact Mass: 207.12601
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų
• XLogP3: 3.1

Experimental Properties

• PSA: 38.33